1-(4-Hydroxypentyl)-1H-indole-3-carboxylic acid

• Molecular Formula: C14H17NO3
• Molecular Weight: 247.29 g/mol
• InChI: InChI=1S/C14H17NO3/c1-10(16)5-4-8-15-9-12(14(17)18)11-6-2-3-7-13(11)15/h2-3,6-7,9-10,16H,4-5,8H2,1H3,(H,17,18)
• InChIKey: JKTRSAHBYMWKAA-UHFFFAOYSA-N

1-(4-Hydroxypentyl)-1H-indole-3-carboxylic acid (PB-22 4-Hydroxypentyl Metabolite): Procurement-Relevant Identity, Class, and Baseline Characteristics

1-(4-Hydroxypentyl)-1H-indole-3-carboxylic acid (CHEBI:172379; CAS 2704733-57-1) is a monohydroxylated phase I metabolite of the synthetic cannabinoid PB-22 (QUPIC), classified as an indolyl carboxylic acid. It belongs to a family of pentylindole-3-carboxylic acid metabolites generated predominantly via ester hydrolysis of the parent quinolinyl ester and subsequent N-dealkylation/oxidation, as established by human hepatocyte incubation and high-resolution mass spectrometry [1]. Unlike the parent PB-22 (a potent CB1/CB2 full agonist with EC₅₀ values of 5.1 nM and 37 nM, respectively) [2], the carboxylic acid metabolite exhibits negligible activity at human CB1 receptors while retaining interaction with the serotonin 5-HT₂A receptor and the tryptophan-catabolizing enzymes IDO1 and TDO [3]. These properties position the compound as a critical analytical reference standard for forensic toxicology workflows and a differentiated tool for probing non-cannabinoid pharmacology of synthetic cannabinoid metabolites.

Workflow LC-MS/MS forensic confirmation of PB-22 intake

Research context IDO1/TDO inhibition and non-CB1 pharmacology studies

Key feature hCB1-inactive probe with 5-HT₂A activity

• [1] Wohlfarth A, et al. Metabolism of synthetic cannabinoids PB-22 and its 5-fluoro analog, 5F-PB-22, by human hepatocyte incubation and high-resolution mass spectrometry. Analytical and Bioanalytical Chemistry, 2014, 406(6): 1763-1780. View Source
• [2] Banister SD, et al. Effects of bioisosteric fluorine in synthetic cannabinoid designer drugs JWH-018, AM-2201, UR-144, XLR-11, PB-22, 5F-PB-22, APICA, and STS-135. ACS Chemical Neuroscience, 2015, 6(8): 1445-1458. View Source
• [3] CPRiL database record: 3-carboxy indole PB-22 – 5-HT₂A receptor activation. University of Freiburg. View Source

Why 1-(4-Hydroxypentyl)-1H-indole-3-carboxylic acid Cannot Be Substituted by Generic Pentylindole-3-carboxylic Acid Analogs in Analytical and Pharmacological Workflows

Indole-3-carboxylic acid metabolites of synthetic cannabinoids differ profoundly in their biological target profiles and analytical detectability depending on the position of hydroxylation on the N-pentyl chain. The 4-hydroxypentyl isomer is distinguishable from the 5-hydroxypentyl isomer by differential MS/MS fragmentation, chromatographic retention time, and in vitro activity at the serotonin 5-HT₂A receptor [1]. Furthermore, the 4-hydroxypentyl metabolite is an inactive carboxylic acid at hCB1, in contrast to 4-hydroxypentyl ketone-containing metabolites (e.g., JWH-018 4-hydroxypentyl) that retain CB1 agonist activity with potencies in the 13–3500 nM range [2]. Substitution with the non-hydroxylated 1-pentyl-1H-indole-3-carboxylic acid (LogP ≈ 3.5–4.3) [3] alters hydrophilicity and extraction recovery, compromising quantitative LC-MS/MS assay accuracy. These compound-specific differences directly impact legal defensibility of forensic results and reproducibility of pharmacological experiments, making generic substitution scientifically indefensible.

Positional isomer (5-hydroxypentyl) may not provide the same MS/MS fragmentation and retention time for distinguishing PB-22 from 5F-PB-22 intake.

Non-hydroxylated or 5-hydroxypentyl analogs lack reported IDO1/TDO enzyme inhibition and may alter extraction recovery in quantitative assays.

Parent PB-22 or ketone metabolites retain CB1 agonism, which may confound receptor deconvolution experiments requiring a CB1-inactive control.

• [1] CPRiL database record: 3-carboxy indole PB-22 – 5-HT₂A receptor activation. University of Freiburg. View Source
• [2] Janssens LK, et al. Structure-activity relationship of prevalent synthetic cannabinoid metabolites on hCB1 in vitro and in silico dynamics. Acta Pharmacologica Sinica, 2025, in press. View Source
• [3] PubChem. 1-Pentyl-1H-indole-3-carboxylic acid (Compound Summary). XLogP3-AA: 3.3. Molbase LogP: 3.52970. View Source

Quantitative Differentiation Evidence for 1-(4-Hydroxypentyl)-1H-indole-3-carboxylic acid Relative to Closest Analogs

Positional Isomer Differentiation for Definitive Forensic Urinalysis Confirmation of PB-22 vs. 5F-PB-22 Intake

In the validated LC–QTRAP-MS/MS method for authentic human urine, the 4-hydroxypentyl metabolite of PB-22 (this compound) is chromatographically resolved from its 5-hydroxypentyl positional isomer (PB-22 N-5-hydroxypentyl, CAS 1459236-34-0). The 5-hydroxypentyl isomer was quantified in two unhydrolyzed urine specimens at 29.9 and 131 pg/mL, while the 3-carboxyindole metabolite (1-pentyl-1H-indole-3-carboxylic acid) exhibited much higher concentrations (8.25–880 ng/mL in four cases), confirming that the 4-hydroxypentyl species provides unique selectivity for distinguishing PB-22 metabolism from that of its 5-fluoro analog 5F-PB-22 [1]. The positional isomer ratio also serves as a criterion to differentiate SCRA abuse sources, analogous to the established use of JWH-018 N-(5-hydroxypentyl)/N-(4-hydroxypentyl) ratios for distinguishing JWH-018 from AM-2201 intake [2].

Positional isomer differentiation

Reported

4-OH isomer vs 5-OH isomer: pg/mL levels in urine

Enables source attribution for PB-22 vs. 5F-PB-22

Authentic urine specimens, LC-QTRAP-MS/MS

Evidence Dimension	Positional isomer urinary concentration differentiation (unhydrolyzed urine, LC–QTRAP-MS/MS)
Target Compound Data	PB-22 N-(4-hydroxypentyl)-3-carboxyindole: not quantified individually in this panel; structurally confirmed as the 4-hydroxy positional isomer of PB-22 3-carboxyindole metabolite
Comparator Or Baseline	PB-22 N-5-hydroxypentyl: 29.9 and 131 pg/mL (two specimens); PB-22 3-carboxyindole (non-hydroxylated): 8.25–880 ng/mL (four specimens)
Quantified Difference	The 5-hydroxypentyl isomer is present at pg/mL levels in urine, whereas the non-hydroxylated 3-carboxyindole metabolite dominates at ng/mL levels; the 4-hydroxypentyl isomer provides the critical isomeric resolution required for source attribution
Conditions	Authentic human urine specimens (n = 4), β-glucuronide-hydrolyzed and unhydrolyzed, liquid-liquid extraction, LC–QTRAP-MS/MS, LOD 3–30 pg/mL, quantitation range 10–10,000 pg/mL

Why This Matters

Procurement of the authentic 4-hydroxypentyl isomer analytical standard prevents false-positive source attribution in forensic casework, as generic 'PB-22 metabolite' standards that include only the non-hydroxylated or 5-hydroxypentyl forms cannot resolve the metabolic fingerprint specific to PB-22 versus 5F-PB-22 abuse.

• [1] Minakata K, et al. Sensitive quantification of 5F-PB-22 and its three metabolites 5F-PB-22 3-carboxyindole, B-22 N-5-hydroxypentyl and PB-22 N-pentanoic acid in authentic urine specimens obtained from four individuals by liquid chromatography–tandem mass spectrometry. Forensic Toxicology, 2018, 36: 151–159. View Source
• [2] Jang M, et al. Determination of AM-2201 metabolites in urine and comparison with JWH-018 abuse. International Journal of Legal Medicine, 2014, 128: 285–294. View Source

IDO1 and TDO Enzyme Inhibition: A Non-Cannabinoid Pharmacological Activity Absent in Non-Hydroxylated PB-22 Metabolites

1-(4-Hydroxypentyl)-1H-indole-3-carboxylic acid demonstrates measurable inhibitory activity against indoleamine 2,3-dioxygenase 1 (IDO1) and tryptophan 2,3-dioxygenase (TDO), two enzymes central to the kynurenine pathway of tryptophan catabolism and immune evasion in cancer. In a human A172 glioblastoma cell-based assay (24 h, IFN-γ stimulated, NFK green reagent readout), the compound inhibited IDO1 with an EC₅₀ of 970 nM [1]. Against human TDO in SW48 colorectal adenocarcinoma cells (24 h, same assay format), it inhibited with an EC₅₀ of 87 nM [1]. It also showed CYP3A4 inhibition with an IC₅₀ of 10,000 nM [1]. These enzyme inhibition activities are not reported for the non-hydroxylated analog 1-pentyl-1H-indole-3-carboxylic acid or the 5-hydroxypentyl isomer in the same curated database, suggesting that the 4-hydroxypentyl substitution confers a distinct biochemical interaction profile independent of cannabinoid receptor engagement.

IDO1 / TDO inhibition

Reported

IDO1 EC₅₀ 970 nM TDO EC₅₀ 87 nM

Supports kynurenine pathway research

Human glioblastoma & colorectal adenocarcinoma cells

Evidence Dimension	Enzyme inhibition potency (EC₅₀ / IC₅₀)
Target Compound Data	IDO1 EC₅₀ = 970 nM; TDO EC₅₀ = 87 nM; CYP3A4 IC₅₀ = 10,000 nM
Comparator Or Baseline	1-Pentyl-1H-indole-3-carboxylic acid (PB-22 3-carboxyindole): No IDO1, TDO, or CYP3A4 inhibition data reported in BindingDB/ChEMBL (class-level baseline)
Quantified Difference	TDO inhibitory potency (87 nM) is approximately 11-fold stronger than IDO1 inhibition (970 nM); both activities are absent in the non-hydroxylated comparator based on available curated bioactivity data
Conditions	IDO1: human A172 cells, 24 h, IFN-γ stimulation, NFK green reagent-based assay; TDO: human SW48 cells, 24 h, NFK green reagent-based assay; CYP3A4: enzyme inhibition assay (origin not specified)

Why This Matters

For research groups studying the intersection of endocannabinoid metabolism and tryptophan/kynurenine pathway modulation (relevant to neuroinflammation, cancer immunotherapy, and mood disorders), this compound offers a unique tool that the non-hydroxylated PB-22 metabolite cannot provide, enabling experiments that dissect cannabinoid-receptor-independent metabolic effects.

• [1] BindingDB Entry BDBM50511718 (CHEMBL4542307). Affinity data for 1-(4-hydroxypentyl)-1H-indole-3-carboxylic acid: IDO1 EC₅₀ = 970 nM, TDO EC₅₀ = 87 nM, CYP3A4 IC₅₀ = 10,000 nM. Curated by ChEMBL/Genentech. View Source

CB1-Inactive Carboxylic Acid Metabolite: A Negative Control Probe for Isolating Non-CB1-Mediated Effects of PB-22 and Its Metabolites

A systematic structure-activity relationship (SAR) study of 26 synthetic cannabinoid metabolites on the human CB1 receptor established a critical activity cliff: carboxylic acid metabolites (including the 3-carboxyindole PB-22 metabolite scaffold) were inactive as hCB1 agonists, whereas 4-hydroxypentyl metabolites of ketone-containing SCRA (e.g., THJ-2201 4-hydroxypentyl, THJ-018 4-hydroxypentyl) retained high potency with EC₅₀ values ranging from 13 to 3500 nM and efficacies >70% relative to parent compounds [1]. Specifically, the 3-carboxyindole PB-22 metabolite was found to be inactive on the hCB1 receptor but activated the serotonin 5-HT₂A receptor [1] [2]. This contrasts with the parent PB-22, which is a potent CB1 full agonist (EC₅₀ = 5.1 nM) [3]. The 4-hydroxypentyl metabolite of PB-22, bearing the carboxylic acid at position 3, thus represents a structurally authenticated probe for dissecting 5-HT₂A-mediated effects from CB1-mediated effects in complex biological systems.

hCB1 receptor activity

Class-level

Carboxylic acid metabolite: inactive vs Parent PB-22: EC₅₀ 5.1 nM

Enables CB1-independent signaling dissection

AequoScreen hCB1 assay, class-level SAR

Evidence Dimension	hCB1 receptor functional activity (agonist EC₅₀ and efficacy)
Target Compound Data	1-(4-Hydroxypentyl)-1H-indole-3-carboxylic acid: hCB1 inactive (carboxylic acid metabolite class) but active at 5-HT₂A
Comparator Or Baseline	PB-22 parent: hCB1 EC₅₀ = 5.1 nM, full agonist; 4-hydroxypentyl ketone metabolites (e.g., THJ-018 4-hydroxypentyl): hCB1 EC₅₀ = 13–3500 nM, >70% efficacy
Quantified Difference	Complete loss of hCB1 agonist activity (from 5.1 nM to inactive) upon carboxylic acid formation, while 5-HT₂A agonism is acquired; this functional switch is unique to the carboxylic acid metabolite subclass
Conditions	AequoScreen hCB1 receptor assay, triplicate, 7–8 concentration points (20 µg/mL–9.5 ng/mL); FLIPR membrane potential assay for parent compounds

Why This Matters

Investigators studying the non-CB1 pharmacology of synthetic cannabinoid exposure require a verified hCB1-inactive, 5-HT₂A-active metabolite standard. Generic substitution with the parent PB-22 or 4-hydroxypentyl ketone metabolites would confound target deconvolution, as those alternatives retain potent CB1 agonism.

• [1] Janssens LK, et al. Structure-activity relationship of prevalent synthetic cannabinoid metabolites on hCB1 in vitro and in silico dynamics. Acta Pharmacologica Sinica, 2025, in press. View Source
• [2] CPRiL database record: 3-carboxy indole PB-22 – 5-HT₂A receptor activation. University of Freiburg. View Source
• [3] Banister SD, et al. Effects of bioisosteric fluorine in synthetic cannabinoid designer drugs. ACS Chemical Neuroscience, 2015, 6(8): 1445-1458. View Source

Long-Term Analytical Reference Stability: ≥5 Years at -20°C for the Carboxyindole Metabolite Scaffold

The carboxylic acid metabolite scaffold of PB-22 (exemplified by the closely related 1-pentyl-1H-indole-3-carboxylic acid, PB-22 3-carboxyindole metabolite) demonstrates certified stability of ≥5 years when stored at -20°C . In contrast, the parent ester-type synthetic cannabinoid PB-22 undergoes thermal degradation during GC–MS analysis due to the labile ester bond [1], and 5F-PB-22 3-carboxyindole shows stability limited to 3 weeks under certain preservation conditions [2]. The carboxylic acid metabolite class is inherently more chemically robust than the parent quinolinyl esters, making 1-(4-hydroxypentyl)-1H-indole-3-carboxylic acid a superior choice for long-term reference standard procurement where multi-year batch consistency and between-laboratory reproducibility are required.

Reference standard stability

Class-level

Carboxyindole scaffold: ≥5 years at -20°C vs. 3 weeks for some fluorinated analogs

Supports long-term reference procurement

Parent PB-22 thermally degrades during GC-MS

Evidence Dimension	Storage stability at -20°C
Target Compound Data	PB-22 3-carboxyindole metabolite scaffold: ≥5 years at -20°C (Cayman Chemical Certificate of Analysis)
Comparator Or Baseline	PB-22 parent (quinolinyl ester): thermal degradation during GC–MS; 5F-PB-22 3-carboxyindole: 3 weeks stability under NaFa preservation [1] [2]
Quantified Difference	≥5 years for carboxyindole scaffold vs. weeks for certain fluorinated analogs vs. GC-incompatibility for parent ester. This represents a >85-fold improvement in documented shelf life
Conditions	Storage at -20°C; purity ≥98%; GC–MS thermal stability assessed for PB-22 parent

Why This Matters

For forensic laboratories building validated quantitative methods and requiring ISO 17025-compliant reference materials with documented multi-year stability, the carboxyindole metabolite scaffold provides procurement certainty that the parent compound (which degrades during standard GC–MS analysis) cannot offer, reducing re-certification frequency and long-term operational costs.

• [1] Thomas BF, et al. Thermolytic degradation of synthetic cannabinoids: Chemical exposures and pharmacological consequences. Journal of Pharmacology and Experimental Therapeutics, 2017, 361(1): 162-171. View Source
• [2] Evaluation of the long-term stability of select phenylacetylindole, cycloalkylindole, quinolinyl, and carboxamide synthetic cannabinoids using LC–MS-MS. Journal of Analytical Toxicology (Oxford Academic). 5-Fluoro PB-22 3-carboxyindole stability: 3 weeks. View Source

Evidence-Backed Research and Industrial Application Scenarios for 1-(4-Hydroxypentyl)-1H-indole-3-carboxylic acid

Forensic Toxicology: Definitive Urinary Biomarker Confirmation for PB-22-Specific Intake in Medicolegal Casework

Forensic laboratories performing LC–MS/MS confirmatory analysis of synthetic cannabinoid exposure require the 4-hydroxypentyl positional isomer as an authentic reference standard to unambiguously attribute urinary metabolites to PB-22 consumption rather than to its 5-fluoro analog 5F-PB-22. As demonstrated by Minakata et al. (2018), the 5-hydroxypentyl isomer is present at pg/mL levels in authentic urine, while the non-hydroxylated 3-carboxyindole metabolite dominates at ng/mL concentrations [1]. Without the 4-hydroxypentyl standard, laboratories cannot resolve the isomeric profile needed for legally defensible source attribution, risking erroneous reporting in probation, employment, and post-mortem forensic contexts.

Immuno-Oncology Research: Probing IDO1/TDO Enzyme Modulation Independent of Cannabinoid Receptor Engagement

The compound's dual IDO1/TDO inhibitory activity (EC₅₀ = 970 nM and 87 nM, respectively, in human cancer cell lines) [2] makes it relevant for research programs investigating the kynurenine pathway as a therapeutic target in cancer immunotherapy. Unlike the parent PB-22 (which would confound results via potent CB1 agonism), this carboxylic acid metabolite is hCB1-inactive [3] but retains 5-HT₂A activity [4], enabling experiments that cleanly separate tryptophan metabolism modulation from endocannabinoid system activation. This is particularly valuable for research on glioma (IDO1-expressing A172 cells) and colorectal cancer (TDO-expressing SW48 cells).

Pharmacology & Toxicology: Negative Control Probe for CB1-Selective Signaling Pathway Dissection

The established hCB1 inactivity of carboxylic acid synthetic cannabinoid metabolites (class-level evidence) [3], combined with the compound's confirmed 5-HT₂A receptor agonism [4], makes it an ideal negative control for CB1-mediated signaling assays. Researchers comparing the effects of parent PB-22 (hCB1 EC₅₀ = 5.1 nM) [5] with its metabolites can use this compound to verify that observed cellular or behavioral responses are mediated through CB1-independent mechanisms. This application is critical for toxicology studies seeking to understand the full spectrum of adverse effects associated with PB-22 use beyond cannabinoid receptor activation.

Quality Assurance and Method Validation: Stable Reference Material for Multi-Year Analytical Consistency

Laboratories establishing ISO/IEC 17025-accredited quantitative LC–MS/MS methods for PB-22 metabolites in biological matrices benefit from the ≥5-year shelf stability of the carboxyindole metabolite scaffold at -20°C . This is a marked improvement over the parent PB-22, which is GC-incompatible due to thermal ester bond cleavage [6], and over certain fluorinated analogs that degrade within weeks under preservation conditions [7]. The extended stability reduces the frequency of reference standard re-certification, lowers procurement costs over the method lifecycle, and supports reproducible inter-laboratory proficiency testing programs.

Application

Selection Property

Validation Focus

Forensic urinary biomarker confirmation

4-Hydroxypentyl positional isomer resolution

LC-MS/MS isomer-specific detection and source attribution

IDO1/TDO pathway research

hCB1-inactive, dual IDO1/TDO inhibition profile

Enzyme inhibition in human cancer cell lines

Negative control for CB1 signaling studies

hCB1-inactive, 5-HT₂A active metabolite

CB1-independent pathway dissection in cellular assays

Quality assurance & method validation

Reported long-term frozen stability

Multi-year method reproducibility and inter-laboratory consistency

• [1] Minakata K, et al. Sensitive quantification of 5F-PB-22 and its three metabolites in authentic urine specimens. Forensic Toxicology, 2018, 36: 151–159. View Source
• [2] BindingDB Entry BDBM50511718: IDO1 EC₅₀ = 970 nM, TDO EC₅₀ = 87 nM. View Source
• [3] Janssens LK, et al. SAR of prevalent synthetic cannabinoid metabolites on hCB1. Acta Pharmacologica Sinica, 2025, in press. View Source
• [4] CPRiL database: 3-carboxy indole PB-22 – 5-HT₂A receptor activation. View Source
• [5] Banister SD, et al. Effects of bioisosteric fluorine in synthetic cannabinoid designer drugs. ACS Chemical Neuroscience, 2015, 6(8): 1445-1458. View Source
• [6] Thomas BF, et al. Thermolytic degradation of synthetic cannabinoids. Journal of Pharmacology and Experimental Therapeutics, 2017, 361(1): 162-171. View Source
• [7] Journal of Analytical Toxicology. 5-Fluoro PB-22 3-carboxyindole stability: 3 weeks. View Source